Cas no 1251626-47-7 (5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide)

• Product Name: 5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide
• CAS No: 1251626-47-7
• MF: C₁₀H₁₀BrNO₂S₃
• MW: 352.290897846222
• CID: 6260361
• PubChem ID: 49694956
• Update Time: 2025-10-13

5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide
• AKOS009278927
• 5-bromo-N-(2-thiophen-3-ylethyl)thiophene-2-sulfonamide
• F5105-0291
• VU0635946-1
• 5-bromo-N-[2-(thiophen-3-yl)ethyl]thiophene-2-sulfonamide
• 1251626-47-7
• 5-bromo-N-(2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide

• Inchi： 1S/C10H10BrNO2S3/c11-9-1-2-10(16-9)17(13,14)12-5-3-8-4-6-15-7-8/h1-2,4,6-7,12H,3,5H2
• InChI Key： YOKXMDQBAYQPQA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NCCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 350.90570g/mol
• Monoisotopic Mass: 350.90570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide

Comprehensive Overview of 5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide (CAS No. 1251626-47-7)

5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide (CAS No. 1251626-47-7) is a specialized sulfonamide derivative with a unique molecular structure that combines thiophene rings and a bromine substituent. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and organic electronics. The presence of both thiophene and sulfonamide functional groups makes it a versatile building block for designing novel small-molecule inhibitors and conductive polymers.

In recent years, the demand for heterocyclic compounds like 5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide has surged, driven by their utility in medicinal chemistry and optoelectronic materials. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound's bromine atom offers a reactive site for further functionalization, enabling the synthesis of diverse derivatives for structure-activity relationship (SAR) studies.

The synthesis of 5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide typically involves multi-step organic reactions, including Suzuki coupling or Buchwald-Hartwig amination, to introduce the thiophene and sulfonamide moieties. Its CAS No. 1251626-47-7 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Its potential as a photoactive material in organic solar cells has also sparked interest, coinciding with the global push for renewable energy solutions. Researchers are exploring its charge transport properties to optimize performance in thin-film transistors and OLEDs.

Frequently asked questions about 5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide include its solubility profile (commonly in DMSO or dichloromethane), storage conditions (recommended at -20°C under inert atmosphere), and compatibility with cross-coupling reactions. These queries reflect its practical use in laboratory settings. Additionally, its bioavailability and metabolic stability are key considerations for pharmaceutical applications.

In summary, 5-bromo-N-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide (CAS No. 1251626-47-7) represents a cutting-edge compound at the intersection of drug development and advanced materials. Its dual functionality as a pharmacophore and electronic material precursor positions it as a valuable asset for interdisciplinary research, addressing contemporary challenges in healthcare and clean energy technologies.